2,6-difluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide

Specification

• CAS No.: 921075-81-2
• Molecular Formula: C15H10F3N5O
• Molecular Weight: 333.274
• IUPAC Name: 2,6-difluoro-N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]benzamide
• Standard InChI: InChI=1S/C15H10F3N5O/c16-9-3-1-4-10(7-9)23-13(20-21-22-23)8-19-15(24)14-11(17)5-2-6-12(14)18/h1-7H,8H2,(H,19,24)
• Standard InChI Key: SGNNHSIZOYSLLM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)N2C(=NN=N2)CNC(=O)C3=C(C=CC=C3F)F

Introduction

The compound 2,6-difluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is a complex organic molecule that incorporates several functional groups, including a tetrazole ring, a benzamide moiety, and fluorinated aromatic rings. This compound is of interest in medicinal chemistry due to its potential biological activities, such as anticancer or antimicrobial effects, which are often associated with tetrazole and benzamide derivatives.

Biological Activities

While specific biological activity data for 2,6-difluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide are not readily available, compounds with similar structures have shown potential in various therapeutic areas:

• Anticancer Activity: Tetrazole derivatives have been explored as anticancer agents due to their ability to interact with biological targets such as microtubules or enzymes involved in cancer cell proliferation.

• Antimicrobial Activity: Fluorinated benzamides have been studied for their antimicrobial properties, potentially acting by disrupting bacterial cell wall synthesis or interfering with essential enzymes.

Research Findings

Research on similar compounds highlights the importance of fluorination and the tetrazole ring in enhancing biological activity. For instance, fluorinated compounds often exhibit improved pharmacokinetic properties, such as increased lipophilicity, which can enhance cell membrane penetration.

Compound Feature	Potential Biological Impact
Tetrazole Ring	Microtubule destabilization, anticancer activity
Fluorinated Rings	Enhanced lipophilicity, improved pharmacokinetics
Benzamide Moiety	Potential antimicrobial activity, enzyme inhibition